2-imino-10-methyl-5-oxo-N,1-bis(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

• IUPAC Name: 6-imino-11-methyl-2-oxo-N,7-bis(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C25H21N7O2/c1-16-5-4-10-31-22(16)30-23-20(25(31)34)11-19(24(33)29-14-17-6-2-8-27-12-17)21(26)32(23)15-18-7-3-9-28-13-18/h2-13,26H,14-15H2,1H3,(H,29,33)
• InChI Key: RLMFVPULGWOLBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC4=CN=CC=C4)C(=O)NCC5=CN=CC=C5
• Molecular Formula: C25H21N7O2
• Molecular Weight: 451.5 g/mol
• CAS RN: 618383-74-7

Description

2-imino-10-methyl-5-oxo-N,1-bis(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C25H21N7O2 and its molecular weight is 451.49. The purity is usually 95%.
BenchChem offers high-quality 2-imino-10-methyl-5-oxo-N,1-bis(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-imino-10-methyl-5-oxo-N,1-bis(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation

One of the primary applications of compounds related to 2-imino-10-methyl-5-oxo-N,1-bis(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is in the field of synthetic chemistry. For example, Vartale et al. (2016) synthesized 3-cyano-4-imino-2-methylthio-4H-pyrido[1,2-a]pyrimidine derivatives, demonstrating the versatility of pyrido-pyrimidine derivatives in chemical synthesis. This process involved the reaction of bis(methylthio) methylene malononitrile with amino pyridine and selected nucleophiles, illustrating the compound's role in creating novel chemical structures with potential antioxidant properties (Vartale et al., 2016).

Medicinal Chemistry and Drug Discovery

Compounds structurally similar to 2-imino-10-methyl-5-oxo-N,1-bis(pyridin-3-ylmethyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide have been explored in medicinal chemistry, particularly in the development of antiprotozoal agents. For instance, Ismail et al. (2004) synthesized derivatives like 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, exhibiting strong DNA affinities and significant in vitro and in vivo antiprotozoal activities (Ismail et al., 2004).

Ligand Design and Metal Complex Formation

The compound's framework is also instrumental in ligand design and the formation of metal complexes. Manuel and Rohde (2009) reported the synthesis of a bis(imino)pyridine complex of nickel, where the ligand-radical character played a significant role in small-molecule activation. This study highlights the potential of pyrido-pyrimidine derivatives in forming complex structures with metals, which could have implications in catalysis and material science (Manuel & Rohde, 2009).

Polymer Synthesis

In the field of polymer science, related compounds have been utilized in the synthesis and characterization of polymers. Saxena et al. (2003) explored the creation of polyamides and poly(amide-imide)s derived from 2,2-bis(4-aminophenoxy) benzonitrile, which involved reactions with aromatic dicarboxylic acids and bis(carboxyphthalimide)s. This research demonstrates the role of pyrido-pyrimidine derivatives in developing new polymeric materials with high thermal stability and solubility in polar solvents (Saxena et al., 2003).